Cas no 5301-98-4 (1H-1,2,3-Triazole, 4-(4-bromophenyl)-)

• Product Name: 1H-1,2,3-Triazole, 4-(4-bromophenyl)-
• CAS No: 5301-98-4
• MF: C₈H₆BrN₃
• MW: 224.057340145111
• CID: 358205
• PubChem ID: 6419341
• Update Time: 2025-04-19

1H-1,2,3-Triazole, 4-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole, 4-(4-bromophenyl)-
• 4-(4-bromophenyl)-2H-triazole
• 5-(4-bromophenyl)-1H-1,2,3-triazole
• BDBM17460
• RYKZCPFWGNDOQV-UHFFFAOYSA-N
• CS-0095368
• HY-128147
• DTXSID10423549
• FT-0733554
• PD081584
• CHEMBL194429
• p-bromophenyl triazol
• 5301-98-4
• SCHEMBL3508077
• MetAP2-IN-1
• SY297616
• AKOS023565808
• 4-(4-bromophenyl)-1H-1,2,3-triazole
• InChI=1/C8H6BrN3/c9-7-3-1-6(2-4-7)8-5-10-12-11-8/h1-5H,(H,10,11,12
• AB23654
• G67748
• DA-05165
• 4-(4-Bromophenyl)-2H-1,2,3-triazole

• Inchi： 1S/C8H6BrN3/c9-7-3-1-6(2-4-7)8-5-10-12-11-8/h1-5H,(H,10,11,12)
• InChI Key： RYKZCPFWGNDOQV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=NNN=1

Computed Properties

• Exact Mass: 222.97458
• Monoisotopic Mass: 222.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57